6-Bromo-3,3-dimethyl-1-(2-trimethylsilylethoxymethyl)indolin-2-one

• Molecular Formula: C16H24BrNO2Si
• Molecular Weight: 370.36 g/mol
• IUPAC Name: 6-bromo-3,3-dimethyl-1-(2-trimethylsilylethoxymethyl)indol-2-one
• InChI: InChI=1S/C16H24BrNO2Si/c1-16(2)13-7-6-12(17)10-14(13)18(15(16)19)11-20-8-9-21(3,4)5/h6-7,10H,8-9,11H2,1-5H3
• InChI Key: NECVQIXWWJXKQB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=C(C=C2)Br)N(C1=O)COCC[Si](C)(C)C)C

Description

6-Bromo-3,3-dimethyl-1-(2-trimethylsilylethoxymethyl)indolin-2-one is a useful research compound. Its molecular formula is C16H24BrNO2Si and its molecular weight is 370.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-bromo-3,3-dimethylindolin-2-one (example 14a, 4.87 g, 20.3 mmol) in THF (135 ml) was cooled to 0° C. and a solution of sodium bis(trimethylsilyl)amide in THF (1M, 24.3 ml, 24.3 mmol) was added during 15 minutes. Then a solution of (2-(chloromethoxy)ethyl)trimethylsilane (4.27 g, 4.54 ml, 24.3 mmol) in THF (5 ml) was added during 15 minutes. After 4 hours at 0° C. the reaction mixture was poured into ice-water.